4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine

• IUPAC Name: 4-[4-(2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine
• InChI: InChI=1S/C16H23N7/c1-4-17-16-18-6-5-14(21-16)22-7-9-23(10-8-22)15-11-12(2)19-13(3)20-15/h5-6,11H,4,7-10H2,1-3H3,(H,17,18,21)
• InChI Key: CNPXESPOYAUFFT-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=CC(=N1)N2CCN(CC2)C3=NC(=NC(=C3)C)C
• Molecular Formula: C16H23N7
• Molecular Weight: 313.40 g/mol

Description

4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine, also known as EDP-239, is a small molecule compound that has been studied for its potential therapeutic applications.

Mechanism of Action

4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine is a selective antagonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. The 5-HT1A receptor is involved in regulating the release of serotonin, a neurotransmitter that plays a role in mood regulation. By blocking the 5-HT1A receptor, 4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine increases the availability of serotonin in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine has been shown to have a range of biochemical and physiological effects. In animal models, 4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine has been shown to increase the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It has also been shown to reduce inflammation and oxidative stress, which are implicated in the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine has several advantages for lab experiments. It is a small molecule compound that can be easily synthesized and modified for structure-activity relationship studies. It is also selective for the 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, 4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine has some limitations, including its low solubility in water and potential toxicity at high doses.

Future Directions

There are several future directions for the study of 4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine. One potential direction is to investigate its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to explore its potential as an antidepressant and anxiolytic agent. Additionally, further studies are needed to fully understand the mechanism of action of 4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine and its potential side effects.

Synthesis Methods

4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine can be synthesized using a multi-step process involving various chemical reactions. The synthesis method involves the use of starting materials such as 2,6-dimethyl-4-chloropyrimidine, piperazine, and N-ethyl-2-aminopyrimidine. The reaction steps include substitution, reduction, and coupling reactions, which result in the formation of 4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine.

Scientific Research Applications

4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine has been studied for its potential therapeutic applications in various scientific research areas. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine has also been studied for its potential as an antidepressant and anxiolytic agent. Additionally, 4-[4-(2,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-N-ethylpyrimidin-2-amine has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.